2-[(4-Methylphenyl)methyl-prop-2-ynylamino]-N-(2-oxothiolan-3-yl)acetamide

• IUPAC Name: 2-[(4-methylphenyl)methyl-prop-2-ynylamino]-N-(2-oxothiolan-3-yl)acetamide
• InChI: InChI=1S/C17H20N2O2S/c1-3-9-19(11-14-6-4-13(2)5-7-14)12-16(20)18-15-8-10-22-17(15)21/h1,4-7,15H,8-12H2,2H3,(H,18,20)
• InChI Key: WRRIMUJDCZRKTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(CC#C)CC(=O)NC2CCSC2=O
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

The compound "2-[(4-Methylphenyl)methyl-prop-2-ynylamino]-N-(2-oxothiolan-3-yl)acetamide" is a complex organic molecule that may be related to various research areas, including medicinal chemistry and organic synthesis. While the provided papers do not directly discuss this compound, they do provide insights into similar compounds and their synthesis, molecular structure, chemical reactions, and physical and chemical properties.

Synthesis Analysis

The synthesis of related compounds involves various strategies, such as the use of microwave-assisted synthesis for the preparation of acetamide derivatives , and the Sonogashira cross-coupling method for the synthesis of N-{2-[3-(3-formyl-2-oxoquinolin-1(2H)-yl)prop-1-ynyl]phenyl}acetamide . These methods are indicative of the potential synthetic routes that could be applied to the target compound, utilizing cross-coupling reactions or microwave-promoted condensation.

Molecular Structure Analysis

Molecular structure elucidation is a critical step in understanding the properties of a compound. Single-crystal X-ray diffraction is a common technique used to confirm the structure of synthesized compounds, as seen in the studies of N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide and certain acetamide derivatives . These techniques could be applied to determine the molecular structure of the target compound.

Chemical Reactions Analysis

The chemical reactivity and interactions of similar compounds have been studied using various techniques. For instance, DFT calculations were used to evaluate the Br⋯Br intermolecular interaction in the crystal structure of an acetamide derivative , and to determine the stability and chemical reactivity of another acetamide compound . These analyses provide a framework for understanding the potential chemical reactions and interactions that the target compound may undergo.

Physical and Chemical Properties Analysis

The physical and chemical properties of compounds are often inferred from their molecular structure and intermolecular interactions. For example, the crystal structure of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides revealed insights into their anticonvulsant activities . Similarly, the cytotoxicity and redox profile of N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide were assessed using in vitro assays . These studies suggest that the physical and chemical properties of the target compound could be analyzed through similar experimental approaches.

Scientific Research Applications

Medicinal Chemistry Applications

Research in medicinal chemistry has led to the synthesis of compounds with structural similarities to 2-[(4-Methylphenyl)methyl-prop-2-ynylamino]-N-(2-oxothiolan-3-yl)acetamide, exploring their potential in treating diseases. For instance, derivatives of benzothiazole, a core component related to the mentioned compound, have shown promise in antitumor activities. The synthesis of various benzothiazole derivatives has been explored for their potential anticancer properties against a range of human tumor cell lines, indicating the significance of such compounds in developing new therapeutic agents (Yurttaş, Tay, & Demirayak, 2015).

Environmental Science Applications

In environmental science, the focus has been on the degradation of pharmaceutical compounds, where similar compounds to this compound have been subjects of study. Research on the enhanced photoactivity of nanocomposites for the removal of acetaminophen, a common pharmaceutical pollutant, highlights the potential environmental applications of related compounds. The use of amorphous Co(OH)2 nanocages as activators for the efficient degradation of contaminants in water bodies demonstrates the role of such compounds in addressing environmental pollution (Qi et al., 2020).

Material Science Applications

The exploration of co-crystals and salts derived from quinoline derivatives, which share structural features with the compound of interest, underlines their significance in materials science. Studies on the structural aspects of such co-crystals and salts have provided insights into their potential applications in designing new materials with desirable physical and chemical properties (Karmakar, Kalita, & Baruah, 2009).